Cas no 108058-77-1 (Propyl Oct-7-enoate)

Propyl Oct-7-enoate structure
Propyl Oct-7-enoate structure
Product Name:Propyl Oct-7-enoate
CAS No:108058-77-1
MF:C11H20O2
MW:184.275303840637
CID:1185100
PubChem ID:22323390
Update Time:2025-04-20

Propyl Oct-7-enoate Chemical and Physical Properties

Names and Identifiers

    • Propyl Oct-7-enoate
    • 108058-77-1
    • propyl 7-octenoate
    • DTXSID20624762
    • KJBRZWADVLEUIE-UHFFFAOYSA-N
    • SCHEMBL514908
    • Inchi: 1S/C11H20O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h3H,1,4-10H2,2H3
    • InChI Key: KJBRZWADVLEUIE-UHFFFAOYSA-N
    • SMILES: O(CCC)C(CCCCCC=C)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen